![molecular formula C24H26N2O4S B4067290 N-(3,5-dimethylphenyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide](/img/structure/B4067290.png)
N-(3,5-dimethylphenyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide
Overview
Description
N-(3,5-dimethylphenyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide, also known as DPA-714, is a small molecule drug that is widely used in scientific research. It belongs to the family of translocator protein (TSPO) ligands and is known to have potential applications in the field of neuroimaging, neuroinflammation, and neurodegenerative diseases.
Scientific Research Applications
Herbicide Efficacy and Plant Physiology
Herbicide Applications
Research has shown that compounds like mefluidide can be effective in controlling weed species in agricultural settings. For example, mefluidide has been evaluated for its effectiveness against velvetleaf and common cocklebur in soybeans, showing that sequential applications can enhance weed control compared to using either herbicide alone (Glenn et al., 1985).
Plant Growth and Embryogenesis
Studies have also investigated the effects of similar compounds on plant growth and embryogenesis. The impact of mefluidide on in vitro growth and somatic embryogenesis of orchard grass was explored, revealing that mefluidide can significantly reduce embryo production and affect growth negatively at higher concentrations (Trigiano et al., 1987).
Antioxidant and Anti-inflammatory Properties
Anticancer, Anti-inflammatory, and Analgesic Activities
Research on derivatives of phenoxyacetamide has shown potential in developing new therapeutic agents with anticancer, anti-inflammatory, and analgesic properties. For instance, a study on 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives revealed compounds with significant anticancer and anti-inflammatory activities, highlighting the therapeutic potential of these chemicals (Rani et al., 2014).
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-[4-(1-phenylethylsulfamoyl)phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O4S/c1-17-13-18(2)15-21(14-17)25-24(27)16-30-22-9-11-23(12-10-22)31(28,29)26-19(3)20-7-5-4-6-8-20/h4-15,19,26H,16H2,1-3H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVONKCBEQMEQLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)NC(C)C3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethylphenyl)-2-[4-(1-phenylethylsulfamoyl)phenoxy]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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